Cas no 946339-75-9 (8-(3,4-difluorobenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 8-(3,4-difluorobenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 946339-75-9
• MF: C₂₁H₂₁F₃N₂O₄S
• MW: 454.462654829025
• CID: 5516288
• Update Time: 2025-07-23

8-(3,4-difluorobenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• Methanone, (3,4-difluorophenyl)[4-[(4-fluoro-3-methylphenyl)sulfonyl]-1-oxa-4,8-diazaspiro[4.5]dec-8-yl]-
• 8-(3,4-difluorobenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

• Inchi： 1S/C21H21F3N2O4S/c1-14-12-16(3-5-17(14)22)31(28,29)26-10-11-30-21(26)6-8-25(9-7-21)20(27)15-2-4-18(23)19(24)13-15/h2-5,12-13H,6-11H2,1H3
• InChI Key： OKYUBOILDNXWEK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(F)=C1)(N1CCC2(OCCN2S(C2=CC=C(F)C(C)=C2)(=O)=O)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 8-(3,4-difluorobenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

Introduction to 8-(3,4-difluorobenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane and Its Significance in Modern Chemical Research

8-(3,4-difluorobenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane, identified by its CAS number 946339-75-9, represents a fascinating compound in the realm of advanced chemical synthesis and pharmaceutical development. This spirocyclic oxadiazole derivative has garnered significant attention due to its unique structural features and potential applications in medicinal chemistry. The presence of multiple fluorinated aromatic rings and a sulfonamide moiety contributes to its distinctive chemical properties, making it a promising candidate for further exploration.

The compound's structure, characterized by a spirocyclic framework, integrates an oxa-diazaspiro system, which is known for its stability and versatility in drug design. The 3,4-difluorobenzoyl and 4-fluoro-3-methylbenzenesulfonyl substituents introduce electronic and steric effects that can modulate the compound's reactivity and biological activity. These features are particularly relevant in the context of developing novel therapeutic agents that target specific biological pathways.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The incorporation of fluorine atoms into pharmaceutical molecules has been widely recognized as a strategy to optimize drug efficacy. The spirocyclic oxadiazole core in this compound not only provides a rigid scaffold but also allows for conformational flexibility, which can be exploited to enhance interactions with biological receptors.

Current research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Spirocyclic structures, such as the one found in 8-(3,4-difluorobenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane, have shown promise in addressing various therapeutic challenges. The oxadiazole ring is particularly noteworthy for its role in inhibiting enzymes and receptors involved in inflammation, cancer, and infectious diseases. The dual functionality provided by the sulfonamide group further enhances its potential as a pharmacophore.

The synthesis of this compound involves intricate organic transformations that highlight the expertise required in modern chemical synthesis. The use of fluorinated benzoyl and sulfonyl groups necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and palladium-mediated couplings, have been employed to construct the spirocyclic framework efficiently.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The spirocyclic oxadiazole core can serve as a scaffold for designing molecules that interact with proteins involved in critical biological processes. For instance, studies have suggested that similar structures may inhibit kinases and other enzymes implicated in cancer progression. The fluorinated aromatic rings can be tailored to improve binding affinity and selectivity, making this compound a valuable tool for drug discovery.

The role of computational chemistry has become increasingly prominent in the design and optimization of such complex molecules. Molecular modeling techniques allow researchers to predict the binding modes of 8-(3,4-difluorobenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane with target proteins, providing insights into its potential biological activity. These predictions can guide synthetic efforts and help identify modifications that enhance efficacy.

Recent advancements in analytical techniques have also contributed to a deeper understanding of this compound's properties. High-resolution spectroscopy methods, such as NMR spectroscopy and mass spectrometry, have been instrumental in characterizing its structure and dynamics. These tools provide detailed information about the compound's conformational preferences and interactions with other molecules.

The potential applications of 8-(3,4-difluorobenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications, including liquid crystals and organic electronics. The spirocyclic core can contribute to thermal stability and optical properties essential for advanced materials.

In conclusion,8-(3,4-difluorobenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane (CAS no 946339-75-9) represents a significant advancement in chemical synthesis and drug discovery. Its complex structure and multifunctional nature make it a versatile tool for exploring new therapeutic strategies. As research continues to uncover the potential of fluorinated heterocyclic compounds,this spirocyclic oxadiazole derivative is poised to play a crucial role in shaping the future of medicinal chemistry.